Cas no 1073355-13-1 (2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester)
1073355-13-1 structure
Product Name:2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester
CAS No:1073355-13-1
MF:C21H34BN3O4
MW:403.32336
MDL:MFCD09271789
CID:839988
PubChem ID:46739051
Update Time:2024-11-03
2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, 1,1-dimethylethyl est
- 2-(4-BOC-PIPERAZIN-1-YL)-4-METHYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
- tert-butyl 4-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine-1-carboxylate
- DTXSID80674687
- AKOS015949778
- MFCD09271789
- CQYHKQXSKLVNHE-UHFFFAOYSA-N
- SCHEMBL1561442
- 76447-19-3
- tert-Butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-c
- 2-[4-(N-Boc)piperazin-1-yl]-4-methylpyridine-5-boronic acid pinacol ester
- 2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronicacidpinacolester
- 6-(4-Boc-piperazin-1-yl)-4-methylpyridine-3-boronic acid pinacol ester
- FD10454
- tert-butyl 4-[4-methyl-5-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)pyrid-2-yl]piperazine-1-carboxylate
- tert-Butyl4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate
- DB-059627
- YSB35513
- 1073355-13-1
- AS-48856
- J-507660
- CS-0173910
- 2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester
-
- MDL: MFCD09271789
- Inchi: InChI=1S/C21H34BN3O4/c1-15-13-17(23-14-16(15)22-28-20(5,6)21(7,8)29-22)24-9-11-25(12-10-24)18(26)27-19(2,3)4/h13-14H,9-12H2,1-8H3
- InChI Key: CQYHKQXSKLVNHE-UHFFFAOYSA-N
- SMILES: CC1=CC(=NC=C1B2OC(C)(C)C(C)(C)O2)N3CCN(CC3)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 403.26400
- Monoisotopic Mass: 403.2642367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.1Ų
Experimental Properties
- PSA: 64.13000
- LogP: 2.74920
2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B663218-25mg |
2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronic Acid Pinacol Ester |
1073355-13-1 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B663218-50mg |
2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronic Acid Pinacol Ester |
1073355-13-1 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B663218-100mg |
2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronic Acid Pinacol Ester |
1073355-13-1 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B663218-250mg |
2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronic Acid Pinacol Ester |
1073355-13-1 | 250mg |
$ 98.00 | 2023-04-18 | ||
| Matrix Scientific | 091537-250mg |
tert-Butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate, 95+% |
1073355-13-1 | 95+% | 250mg |
$213.00 | 2023-09-08 | |
| Matrix Scientific | 091537-1g |
tert-Butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate, 95+% |
1073355-13-1 | 95+% | 1g |
$471.00 | 2023-09-08 | |
| Chemenu | CM130511-100mg |
tert-butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate |
1073355-13-1 | 95% | 100mg |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y0990420-5g |
2-[4-(N-Boc)piperazin-1-yl]-4-methylpyridine-5-boronic acid pinacol ester |
1073355-13-1 | 95% | 5g |
$800 | 2024-08-02 | |
| abcr | AB273977-1 g |
2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronic acid pinacol ester; 95% |
1073355-13-1 | 1g |
€246.00 | 2023-04-26 | ||
| Chemenu | CM130511-250mg |
tert-butyl 4-(4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine-1-carboxylate |
1073355-13-1 | 95% | 250mg |
$*** | 2023-04-03 |
2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
1073355-13-1 (2-(4-Boc-piperazin-1-YL)-4-methylpyridine-5-boronic acid pinacol ester) Related Products
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